5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95%

• IUPAC Name: 3-(1-benzothiophen-2-yl)-5-chlorophenol
• InChI: InChI=1S/C14H9ClOS/c15-11-5-10(6-12(16)8-11)14-7-9-3-1-2-4-13(9)17-14/h1-8,16H
• InChI Key: UQYSYHSQRKXFND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CC(=CC(=C3)Cl)O
• Molecular Formula: C14H9ClOS
• DSSTOX Substance ID: DTXSID401285093
• Molecular Weight: 260.7 g/mol
• CAS RN: 1261897-23-7

Description

5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95% (5-Bt-3-CP) is an organic compound with a molecular weight of 254.71 g/mol. It is an aromatic compound with a yellowish color and a slightly sweet smell. 5-Bt-3-CP is soluble in water, ethanol, and ethyl acetate and has a melting point of 122-124°C. It is used in a wide range of applications, including synthesis, drug development, and laboratory experiments.

Mechanism of Action

5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95% inhibits the activity of COX-2 by competitively blocking the active site of the enzyme. This prevents the formation of prostaglandins, which are involved in the production of inflammation. The inhibition of COX-2 also reduces the production of other inflammatory mediators, such as leukotrienes and thromboxanes.
Biochemical and Physiological Effects
5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95% has been found to have anti-inflammatory and analgesic effects in both animal and human models. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β, tumor necrosis factor-α, and interleukin-6. In addition, 5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95% has been found to reduce the production of inflammatory mediators, such as prostaglandins, leukotrienes, and thromboxanes. It has also been found to reduce pain and swelling in animal models.

Advantages and Limitations for Lab Experiments

The use of 5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95% in laboratory experiments has several advantages, including its high purity, low cost, and ease of synthesis. It is also non-toxic and has a relatively low melting point, making it easy to work with. However, there are some limitations to using 5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95% in laboratory experiments, such as its low solubility in water and its relatively low stability.

Future Directions

There are several potential future directions for research involving 5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95%. These include further investigation into its potential use as an anti-inflammatory and analgesic agent, as well as its potential use in the synthesis of new pharmaceuticals. In addition, further research could be conducted into the mechanism of action of 5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95% and the biochemical and physiological effects it has on the body. Other potential areas of research include the development of more efficient synthesis methods for 5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95% and the development of new applications for this compound.

Synthesis Methods

5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95% is synthesized using a two-step process. The first step involves the reaction of benzoic acid with thiophene-2-carboxylic acid in the presence of anhydrous sodium acetate and acetic acid. The second step involves the reaction of the resulting product with chloroform in the presence of potassium hydroxide. The reaction yields 5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95% as a yellowish solid.

Scientific Research Applications

5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95% is used in a variety of scientific research applications, such as drug development, synthesis, and laboratory experiments. It has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators such as prostaglandins. 5-[Benzo(b)thiophen-2-yl]-3-chlorophenol, 95% has also been used in the synthesis of a variety of pharmaceuticals, including non-steroidal anti-inflammatory drugs (NSAIDs) and antifungal agents.